Cas no 1427368-29-3 (Methyl 4-methoxy-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 4-methoxy-3-methylpyridine-2-carboxylate
• CAS No: 1427368-29-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD23706720
• CID: 4699693
• Update Time: 2025-06-11

Methyl 4-methoxy-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3-methylpicolinate
• Methyl 4-methoxy-3-methylpyridine-2-carboxylate

• MDL： MFCD23706720
• Inchi： 1S/C9H11NO3/c1-6-7(12-2)4-5-10-8(6)9(11)13-3/h4-5H,1-3H3
• InChI Key： JVKVCABLYNAFNJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-methoxy-3-methylpyridine-2-carboxylate

Research Brief on Methyl 4-methoxy-3-methylpyridine-2-carboxylate (CAS: 1427368-29-3): Recent Advances and Applications

Methyl 4-methoxy-3-methylpyridine-2-carboxylate (CAS: 1427368-29-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 4-methoxy-3-methylpyridine-2-carboxylate, emphasizing its role as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that the compound's unique structural features, including the methoxy and methyl substituents, contribute to its ability to interact with specific kinase targets, making it a valuable scaffold for drug design. The researchers also reported improved yields and purity through optimized reaction conditions, which could facilitate its broader use in pharmaceutical manufacturing.

Another significant development involves the antimicrobial properties of Methyl 4-methoxy-3-methylpyridine-2-carboxylate. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its efficacy against multidrug-resistant bacterial strains. The results indicated that derivatives of this compound exhibited potent inhibitory activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Beyond its applications in drug discovery, Methyl 4-methoxy-3-methylpyridine-2-carboxylate has also been explored in material science. A recent publication in ACS Applied Materials & Interfaces described its use as a ligand in the synthesis of metal-organic frameworks (MOFs) with potential applications in drug delivery systems. The study highlighted the compound's ability to form stable complexes with transition metals, enabling the design of MOFs with tailored porosity and functionality for targeted therapeutic delivery.

In conclusion, Methyl 4-methoxy-3-methylpyridine-2-carboxylate (CAS: 1427368-29-3) continues to be a compound of interest in multiple research domains. Its versatility as a synthetic intermediate, combined with its promising biological activities, positions it as a valuable tool for advancing drug discovery and material science. Future research should focus on further elucidating its mechanisms of action and exploring its potential in clinical applications. The ongoing studies underscore the importance of this compound in addressing contemporary challenges in chemical biology and pharmaceutical sciences.